Cas no 2680745-17-7 (7-Methoxy-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)

• Product Name: 7-Methoxy-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• CAS No: 2680745-17-7
• MF: C₁₃H₁₂F₃NO₄
• MW: 303.233894348145
• CID: 5633639
• PubChem ID: 165941041
• Update Time: 2025-05-23

7-Methoxy-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• 2680745-17-7
• EN300-28290828
• 7-Methoxy-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

• Inchi： 1S/C13H12F3NO4/c1-21-7-2-3-8-9(11(18)19)4-5-17(10(8)6-7)12(20)13(14,15)16/h2-3,6,9H,4-5H2,1H3,(H,18,19)
• InChI Key： CBWKZBVNAMKGQP-UHFFFAOYSA-N
• SMILES： FC(C(N1C2C=C(C=CC=2C(C(=O)O)CC1)OC)=O)(F)F

Computed Properties

• Exact Mass: 303.07184235g/mol
• Monoisotopic Mass: 303.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 7-Methoxy-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

7-Methoxy-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic Acid: A Comprehensive Overview

The compound7-Methoxy-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid, identified by the CAS numberNO. 2680745-17-7, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of tetrahydroquinolines and features a unique combination of functional groups that contribute to its distinctive chemical properties. The presence of a methoxy group at the 7th position and a trifluoroacetyl group at the 1st position makes it a valuable compound in medicinal chemistry and drug discovery.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed multi-component reactions and catalytic processes to achieve high yields and purity levels. The incorporation of fluorine atoms in the trifluoroacetyl group enhances the molecule's stability and bioavailability. This feature has been extensively studied in preclinical models to evaluate its pharmacokinetic profiles.

Thequaternary carbon center at the 4th position plays a crucial role in determining the compound's stereochemical properties. This structural element has been shown to influence the molecule's interaction with biological targets such as enzymes and receptors. Recent studies have highlighted its potential as a modulator of key signaling pathways involved in neurodegenerative diseases.

In terms of biological activity,in vitro assays have demonstrated potent inhibitory effects against several enzymes implicated in inflammatory processes. Additionally,in vivo experiments using rodent models have revealed promising anti-inflammatory and analgesic properties. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

The synthesis of this compound involves a series of carefully optimized steps to ensure high stereochemical fidelity. The use of chiral catalysts has been instrumental in achieving enantioselective synthesis. This approach not only enhances the purity of the final product but also facilitates downstream applications in pharmacological studies.

The chemical structure of7-Methoxy-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid is characterized by a rigid framework that promotes favorable interactions with biological targets. The methoxy group at position 7 contributes to hydrogen bonding capabilities while the trifluoroacetyl group enhances lipophilicity. These properties collectively enhance the molecule's bioavailability and pharmacokinetic profile.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on exploring its potential as an anti-cancer agent. Preclinical studies indicate that this compound exhibits selective cytotoxicity against cancer cell lines while sparing normal cells. These findings suggest its potential role in targeted cancer therapy.

In conclusion,CAS NO 2680745-17-7, or7-Methoxy-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid, represents a significant advancement in organic synthesis and drug discovery. Its unique chemical structure and promising biological activities make it a valuable asset for researchers exploring innovative therapeutic solutions.